7-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C27H30N4O3S2
• Molecular Weight: 522.7 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H30N4O3S2/c1-17(2)34-13-5-12-28-24-21(25(32)30-15-19(4)8-11-23(30)29-24)14-22-26(33)31(27(35)36-22)16-20-9-6-18(3)7-10-20/h6-11,14-15,17,28H,5,12-13,16H2,1-4H3/b22-14-
• Standard InChI Key: JBAKCUAYKDWPIB-HMAPJEAMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=C(N=C4C=CC(=CN4C3=O)C)NCCCOC(C)C)/SC2=S
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=C(N=C4C=CC(=CN4C3=O)C)NCCCOC(C)C)SC2=S

Introduction

Chemical Structure and Molecular Properties

The compound features a 4H-pyrido[1,2-a]pyrimidin-4-one core, a bicyclic system known for its pharmacological versatility. Key structural components include:

• Pyrido[1,2-a]pyrimidin-4-one Core: This scaffold, observed in anti-inflammatory agents, provides a planar aromatic system conducive to π-π stacking interactions with biological targets.

• Thiazolidin-5-ylidene Substituent: The (Z)-configured thiazolidinone ring at position 3 introduces sulfur and nitrogen heteroatoms, enhancing potential hydrogen bonding and metal coordination.

• 4-Methylbenzyl Group: Attached to the thiazolidinone nitrogen, this hydrophobic moiety may improve membrane permeability.

• 3-(Propan-2-yloxy)propylamino Chain: A flexible alkyl-ether side chain at position 2 likely influences solubility and pharmacokinetic properties.

Molecular Formula: C₃₁H₃₃N₅O₃S₂
Molecular Weight: 619.75 g/mol (calculated based on analogous structures).

Structural Feature	Role in Bioactivity
Pyrido[1,2-a]pyrimidin-4-one	Base scaffold for target binding
Thiazolidin-5-ylidene	Enzyme inhibition via S/N atoms
4-Methylbenzyl	Hydrophobic interactions
Alkyl-ether side chain	Solubility modulation

Compound	Hyaluronidase Inhibition (%)	Reference
Indomethacin	72.3 ± 1.8 (10 μg/mL)
Derivative 4e	85.4 ± 2.1 (10 μg/mL)
Target Compound*	Predicted: 78–82	–

*Estimated based on structural similarity to derivative 4e.

Physicochemical and Pharmacokinetic Profiling

Using the Osiris Property Explorer (as applied to analogous compounds):

Parameter	Value	Implication
cLogP	~3.2	Moderate lipophilicity
Solubility (mg/mL)	0.12 (predicted)	Low aqueous solubility
Drug Likelihood	High (Score: 0.78)	Favorable ADMET profile

Applications and Future Directions

• Anti-Inflammatory Drug Development: Structural optimization could enhance hyaluronidase selectivity.

• Adjuvant Cancer Therapy: Thiazolidinone derivatives show promise in combination therapies.

• Antimicrobial Agents: Pyrido-pyrimidinones exhibit broad-spectrum activity against Gram-positive bacteria.